Cas no 1704075-38-6 (2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine)

• Product Name: 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine
• CAS No: 1704075-38-6
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6419275
• PubChem ID: 117437711
• Update Time: 2025-07-20

2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine
• EN300-1925141
• 1704075-38-6

• Inchi： 1S/C11H16BrNO2/c1-11(2,13)8-5-7(12)6-9(14-3)10(8)15-4/h5-6H,13H2,1-4H3
• InChI Key： SUOKXLLPEFSFJE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)N)OC)OC

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine

Introduction to 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine (CAS No. 1704075-38-6)

2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1704075-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of aromatic amines characterized by a brominated phenyl ring substituent, which enhances its reactivity and potential utility in medicinal chemistry applications. The structural motif of this molecule, featuring both dimethoxy and bromo functional groups on the aromatic ring, makes it a versatile intermediate for the development of novel bioactive molecules.

The bromo substituent at the 5-position of the phenyl ring plays a crucial role in modulating the electronic properties of the aromatic system, influencing its interaction with biological targets. This feature is particularly valuable in drug design, where precise control over molecular interactions can lead to enhanced binding affinity and selectivity. Additionally, the presence of two dimethoxy groups at the 2 and 3 positions introduces steric and electronic effects that can further refine the pharmacophoric properties of the compound. Such structural features are often exploited in the synthesis of kinase inhibitors, receptor modulators, and other therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein kinases, which are critical enzymes involved in various cellular signaling pathways. 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine has been identified as a promising scaffold for such inhibitors due to its ability to engage with key binding pockets on kinase domains. Studies have demonstrated that modifications around the aromatic core can significantly alter the inhibitory activity against specific kinases, making this compound a valuable tool for structure-activity relationship (SAR) studies. The bromo and dimethoxy substituents provide multiple points for chemical modification, allowing researchers to fine-tune the pharmacological profile of derived compounds.

Moreover, the synthesis of 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine involves well-established organic reactions that highlight its synthetic accessibility. The preparation typically begins with the bromination of a corresponding dimethoxybenzene derivative followed by nucleophilic substitution with an amine source. This synthetic route underscores the compound's feasibility for large-scale production and further derivatization, which is essential for preclinical and clinical development. The efficiency of these synthetic steps ensures that researchers can readily obtain sufficient quantities of the compound for experimental purposes.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine interacts with biological targets. Molecular docking simulations have been employed to predict binding modes and affinities with various protein receptors. These studies have revealed that the compound's aromatic system can effectively occupy hydrophobic pockets within target proteins, while the amine group provides hydrogen bonding capabilities that strengthen molecular interactions. Such insights have guided the design of more potent derivatives with improved pharmacokinetic properties.

The potential therapeutic applications of 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine extend beyond kinase inhibition. Emerging research suggests its utility in modulating other biological pathways, such as those involving G-protein coupled receptors (GPCRs) and ion channels. The structural versatility of this compound allows for further functionalization to tailor its specificity toward particular disease targets. For instance, introducing additional polar or hydrophobic groups can modify its solubility and metabolic stability, critical factors for drug development.

In conclusion, 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-amine (CAS No. 1704075-38-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic tractability. Its role as an intermediate in drug discovery underscores its importance in developing next-generation therapeutics aimed at treating various diseases. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in medicinal chemistry investigations.